4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid

• IUPAC Name: 4-(cyclohexylcarbamothioylamino)butanoic acid
• InChI: InChI=1S/C11H20N2O2S/c14-10(15)7-4-8-12-11(16)13-9-5-2-1-3-6-9/h9H,1-8H2,(H,14,15)(H2,12,13,16)
• InChI Key: XEQBEDCTXUFALE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NCCCC(=O)O
• Molecular Formula: C11H20N2O2S
• Molecular Weight: 244.36 g/mol

Description

4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid, also known as ACBC, is a compound that has been studied for its potential use in the field of neuroscience. It is an amino acid derivative that has been shown to have effects on the brain and nervous system.

Mechanism of Action

The exact mechanism of action of 4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid is not fully understood. However, it is believed to work by modulating the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity. This compound may enhance GABAergic neurotransmission by increasing the activity of GABA receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, as well as increase the activity of GABA receptors. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a low toxicity profile in animal studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid. One area of interest is the potential use of this compound as a therapeutic agent for neurological disorders. Further studies are needed to determine the efficacy and safety of this compound in animal models of these disorders. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and nervous system. Finally, studies are needed to determine the optimal dosing and administration of this compound for therapeutic use.

Scientific Research Applications

4-{[(cyclohexylamino)carbonothioyl]amino}butanoic acid has been studied for its potential use in the field of neuroscience. It has been shown to have effects on the brain and nervous system, and may have potential therapeutic applications for neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. This compound has also been studied for its potential use as a cognitive enhancer.